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Compound of Interest

Compound Name: Akton

Cat. No.: B1233760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Akton, with the CAS number 1757-18-2, is an organophosphorus compound chemically

identified as O-[2-chloro-1-(2,5-dichlorophenyl)ethenyl] O,O-diethyl phosphorothioate.[1]

Primarily utilized as a nonsystemic insecticide, Akton exerts its biological effects through the

inhibition of acetylcholinesterase, a critical enzyme in the nervous system.[1] This technical

guide provides an in-depth overview of the chemical, physical, and toxicological properties of

Akton, along with its mechanism of action and relevant experimental protocols for its analysis.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of Akton are summarized in the table

below, providing a concise reference for laboratory and research applications.
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Property Value Reference

CAS Number 1757-18-2 [1]

Molecular Formula C₁₂H₁₄Cl₃O₃PS [1]

Molecular Weight 375.6 g/mol [1]

IUPAC Name

[2-chloro-1-(2,5-

dichlorophenyl)ethenoxy]-

diethoxy-sulfanylidene-λ⁵-

phosphane

[1]

Melting Point 27.5-28.5 °C

Boiling Point 406.5 ± 55.0 °C (Predicted)

Density 1.392 ± 0.06 g/cm³ (Predicted)

Water Solubility 1.4 mg/L [2]

Appearance Brown liquid [2]

Toxicological Profile
Akton is classified as a highly toxic compound. Its toxicity is primarily attributed to its potent

inhibition of acetylcholinesterase. The following table summarizes the available acute toxicity

data.

Test Animal
Route of
Administration

LD50 Reference

Rat Oral 146 mg/kg [2]

Mouse Oral 89 mg/kg [2]

Mallard Oral >2000 mg/kg [2]

Rabbit Dermal 177 mg/kg [2]

Hazard Classification:
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GHS Classification: Fatal if swallowed or in contact with skin.

Mechanism of Action: Acetylcholinesterase
Inhibition
The primary mechanism of action for Akton, like other organophosphate insecticides, is the

inhibition of the enzyme acetylcholinesterase (AChE).[1] AChE is responsible for the hydrolysis

of the neurotransmitter acetylcholine (ACh) into choline and acetic acid, a process essential for

terminating nerve impulses at cholinergic synapses.

The inhibition of AChE by Akton is an irreversible process that occurs at the serine hydroxyl

group in the active site of the enzyme.[3] This leads to the accumulation of acetylcholine in the

synaptic cleft, resulting in continuous stimulation of muscarinic and nicotinic receptors. This

overstimulation leads to a state known as cholinergic crisis, characterized by a range of

symptoms including muscle weakness, paralysis, and in severe cases, respiratory failure and

death.[4]

Signaling Pathway
The following diagram illustrates the signaling pathway of acetylcholinesterase inhibition by

Akton.
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Acetylcholinesterase inhibition by Akton.

Downstream of receptor overstimulation, organophosphate exposure can also lead to the

activation of other signaling pathways, such as the mitogen-activated protein kinase (MAPK)

pathway, including ERK, JNK, and p38-MAPK, which can induce oxidative stress and

apoptosis.

Experimental Protocols
While detailed, step-by-step protocols for the synthesis and analysis of Akton are not readily

available in the public domain, this section outlines the general methodologies based on

established analytical procedures for organophosphorus pesticides.

Synthesis
The synthesis of Akton generally involves a three-step process:[1]

Preparation of Diethyl Phosphorothioate: This is typically achieved through the reaction of

phosphorus pentasulfide with diethyl chlorophosphate.

Chlorination: Chlorine is introduced into the aromatic ring using a chlorinating agent such as

thionyl chloride or phosphorus oxychloride.

Formation of the Ethenyl Group: The final step involves coupling reactions to form the

ethenyl linkage with the desired substitution pattern.

Analytical Methods
The analysis of Akton is typically performed using gas chromatography (GC) coupled with

various detectors. The following provides a general workflow and suggested parameters based

on standard methods for organophosphorus pesticide analysis, such as AOAC Official Method

985.22 and US EPA Method 8141B.

5.2.1 Sample Preparation (General)
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A generic solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol would be

employed to isolate Akton from the sample matrix. The choice of solvent and sorbent would

depend on the specific matrix being analyzed.

5.2.2 Gas Chromatography (GC) Analysis

Instrumentation: A gas chromatograph equipped with a split/splitless injector and a suitable

detector.

Column: A capillary column suitable for pesticide analysis, such as a TG-5SILMS (30 m x

0.25 mm i.d., 0.25 µm film thickness) or equivalent.

Injector: Splitless mode.

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: A temperature gradient would be optimized to ensure adequate

separation of Akton from other components in the sample. A typical program might start at a

low temperature (e.g., 60-80°C), ramp up to a higher temperature (e.g., 280-300°C), and

hold for a period to ensure elution of all compounds.

Detector:

Flame Photometric Detector (FPD): Sensitive to phosphorus-containing compounds.

Nitrogen-Phosphorus Detector (NPD): Highly selective for nitrogen- and phosphorus-

containing compounds.

Mass Spectrometer (MS): Provides definitive identification and quantification. For targeted

analysis, a triple quadrupole mass spectrometer operating in multiple reaction monitoring

(MRM) mode would offer the highest selectivity and sensitivity.

5.2.3 Infrared (IR) Spectroscopy

Infrared spectroscopy can be used for the identification and structural elucidation of Akton. A

sample of the purified compound would be analyzed using an FTIR spectrometer. The resulting
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spectrum would show characteristic absorption bands corresponding to the various functional

groups present in the molecule, such as P=S, P-O-C, C=C, and C-Cl bonds.

Experimental Workflow
The following diagram outlines a general workflow for the analysis of Akton in a given sample.
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General workflow for Akton analysis.
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Safety and Handling
Akton is a highly toxic compound and should be handled with extreme caution in a well-

ventilated laboratory, preferably within a fume hood. Appropriate personal protective equipment

(PPE), including chemical-resistant gloves, a lab coat, and safety goggles, must be worn at all

times. In case of accidental exposure, seek immediate medical attention. Refer to the Safety

Data Sheet (SDS) for complete safety and handling information.

Conclusion
Akton (CAS 1757-18-2) is a potent organophosphorus insecticide with a well-defined

mechanism of action involving the irreversible inhibition of acetylcholinesterase. Its chemical,

physical, and toxicological properties necessitate careful handling and the use of sensitive and

selective analytical methods for its detection and quantification. This guide provides a

comprehensive overview to support researchers and scientists in their work with this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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